Cas no 132454-36-5 (5,6,7,8-tetrahydro-[1,2,4]Triazolo[1,5-a]pyridin-8-amine)

• Product Name: 5,6,7,8-tetrahydro-[1,2,4]Triazolo[1,5-a]pyridin-8-amine
• CAS No: 132454-36-5
• MF: C₆H₁₀N₄
• MW: 138.17040014267
• MDL: MFCD13176269
• CID: 1104737
• PubChem ID: 15061998
• Update Time: 2025-05-25

5,6,7,8-tetrahydro-[1,2,4]Triazolo[1,5-a]pyridin-8-amine Chemical and Physical Properties

Names and Identifiers

• 5,6,7,8-tetrahydro-[1,2,4]Triazolo[1,5-a]pyridin-8-amine
• PB40282
• DB-413293
• 132454-36-5
• CS-0184379
• EN300-102652
• AKOS006362563
• BS-43075
• P18183
• Z1203590742
• DTXSID90567692
• MFCD13176269
• SCHEMBL23774997
• 5H,6H,7H,8H-[1,2,4]triazolo[1,5-a]pyridin-8-amine
• 5,6,7,8-Tetrahydro[1,2,4]triazolo[1,5-a]pyridin-8-amine

• MDL： MFCD13176269
• Inchi： 1S/C6H10N4/c7-5-2-1-3-10-6(5)8-4-9-10/h4-5H,1-3,7H2
• InChI Key： NWSSXLAQFDGEDT-UHFFFAOYSA-N
• SMILES： N12C(C(CCC1)N)=NC=N2

Computed Properties

• Exact Mass: 138.090546336g/mol
• Monoisotopic Mass: 138.090546336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 56.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridines

Additional information on 5,6,7,8-tetrahydro-[1,2,4]Triazolo[1,5-a]pyridin-8-amine

Recent Advances in the Study of 5,6,7,8-tetrahydro-[1,2,4]Triazolo[1,5-a]pyridin-8-amine (CAS: 132454-36-5)

The compound 5,6,7,8-tetrahydro-[1,2,4]Triazolo[1,5-a]pyridin-8-amine (CAS: 132454-36-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic amine, characterized by its triazolopyridine scaffold, has been the subject of multiple studies aimed at exploring its pharmacological properties, synthetic pathways, and mechanisms of action. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have highlighted the role of 5,6,7,8-tetrahydro-[1,2,4]Triazolo[1,5-a]pyridin-8-amine as a versatile intermediate in the synthesis of bioactive molecules. Its unique structural features, including the fused triazole and pyridine rings, make it an attractive candidate for drug discovery. Researchers have successfully utilized this compound in the development of novel kinase inhibitors, with promising results in preclinical models of cancer and inflammatory diseases. The CAS number 132454-36-5 has been frequently cited in patent applications, underscoring its commercial and therapeutic potential.

One of the key breakthroughs in the study of this compound involves its application in central nervous system (CNS) disorders. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 5,6,7,8-tetrahydro-[1,2,4]Triazolo[1,5-a]pyridin-8-amine exhibit high affinity for GABA_A receptors, suggesting potential utility in the treatment of anxiety and epilepsy. The study employed advanced computational modeling and in vitro assays to elucidate the binding interactions, providing a foundation for further optimization of this scaffold.

In addition to its CNS applications, recent research has explored the antimicrobial properties of this compound. A team of researchers from the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters that certain analogs of 5,6,7,8-tetrahydro-[1,2,4]Triazolo[1,5-a]pyridin-8-amine exhibit potent activity against drug-resistant bacterial strains, including MRSA. The study identified specific structural modifications that enhance antibacterial efficacy while minimizing cytotoxicity, paving the way for the development of new antimicrobial agents.

The synthetic accessibility of 5,6,7,8-tetrahydro-[1,2,4]Triazolo[1,5-a]pyridin-8-amine has also been a focus of recent investigations. A 2024 paper in Organic Process Research & Development described a scalable and cost-effective synthesis route for this compound, addressing previous challenges related to yield and purity. The optimized protocol employs green chemistry principles, reducing the environmental impact of large-scale production.

Looking ahead, the potential of 5,6,7,8-tetrahydro-[1,2,4]Triazolo[1,5-a]pyridin-8-amine in personalized medicine is an exciting area of exploration. Early-stage research suggests that this scaffold could be tailored to target specific genetic mutations, offering a precision medicine approach to complex diseases. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, the compound 5,6,7,8-tetrahydro-[1,2,4]Triazolo[1,5-a]pyridin-8-amine (CAS: 132454-36-5) represents a promising scaffold in medicinal chemistry, with diverse therapeutic applications and ongoing advancements in synthesis and optimization. Continued research in this area holds the potential to yield innovative treatments for a range of diseases, from CNS disorders to antimicrobial resistance.